Cas no 2172161-11-2 (5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2172161-11-2
• MF: C₇H₁₁F₃N₄
• MW: 208.184251070023
• CID: 5997521
• PubChem ID: 165591087
• Update Time: 2025-10-31

5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine
• 2172161-11-2
• EN300-1595537
• [5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine

• Inchi： 1S/C7H11F3N4/c1-4-6(3-11)12-13-14(4)5(2)7(8,9)10/h5H,3,11H2,1-2H3
• InChI Key： OLICOSXHDLKFFH-UHFFFAOYSA-N
• SMILES： FC(C(C)N1C(C)=C(CN)N=N1)(F)F

Computed Properties

• Exact Mass: 208.09358085g/mol
• Monoisotopic Mass: 208.09358085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.7Ų

Additional information on 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine

Introduction to 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172161-11-2)

The compound 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine, identified by its CAS number 2172161-11-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The structural motif incorporates a triazole ring and a trifluoropropyl group, which are known for their distinct pharmacophoric properties and contributions to the compound's biological activity.

Recent studies have highlighted the importance of fluorinated compounds in enhancing drug efficacy and metabolic stability. The presence of the 1,1,1-trifluoropropan-2-yl moiety in this compound is particularly noteworthy, as it introduces fluorine atoms that can influence the molecule's lipophilicity, solubility, and interactions with biological targets. These attributes make it a promising candidate for further exploration in the development of novel therapeutic agents.

The triazole ring is another critical component of this compound, known for its role in various bioactive molecules. Its three-membered heterocyclic structure provides a rigid framework that can optimize binding interactions with biological receptors. In particular, the 5-methyl substituent on the triazole ring may further modulate the compound's pharmacokinetic properties, enhancing its bioavailability and target specificity.

In the context of contemporary pharmaceutical research, compounds like 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine are being evaluated for their potential in addressing various therapeutic challenges. The integration of fluorine atoms and triazole scaffolds has been associated with improved pharmacological profiles in several drug classes. For instance, fluorinated triazoles have shown promise in antiviral and anticancer applications due to their ability to enhance binding affinity and resistance profiles.

Current research efforts are focused on elucidating the mechanistic pathways through which this compound exerts its effects. Preliminary studies suggest that it may interact with enzymes or receptors involved in critical biological processes. The trifluoropropyl group's electron-withdrawing nature could modulate the compound's reactivity and binding interactions, making it a versatile tool for medicinal chemists exploring novel drug designs.

The synthesis of 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine presents unique challenges due to its complex structure. Advanced synthetic methodologies are being employed to achieve high yields and purity levels necessary for preclinical evaluations. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination strategies play a crucial role in constructing the desired molecular framework efficiently.

From an industrial perspective, the development of this compound aligns with global trends toward innovative pharmaceutical solutions. The demand for structurally diverse molecules with enhanced pharmacological properties continues to drive research investments in fluorinated heterocycles. Companies and academic institutions are collaborating to optimize synthetic routes and explore new applications for compounds like 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine, aiming to bring next-generation therapeutics to market.

The regulatory landscape for such compounds is also evolving to accommodate novel molecular structures. Regulatory agencies are increasingly recognizing the value of advanced chemical entities and are streamlining processes for evaluating their safety and efficacy. This supportive environment encourages innovation while ensuring that new drugs meet stringent quality standards.

In conclusion,5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172161-11-2) exemplifies the intersection of structural complexity and pharmacological potential that defines modern drug discovery. Its unique combination of fluorinated substituents and triazole scaffolds positions it as a compelling candidate for further investigation. As research progresses,this compound holds promise for contributing to advancements across multiple therapeutic areas.